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Compound of Interest

Compound Name: (+)-Acutifolin A

Cat. No.: B15191920

For researchers, scientists, and professionals in drug development, this in-depth technical
guide provides a thorough overview of the physical and chemical properties of (+)-Acutifolin A,
a novel flavan-derived constituent. This document summarizes its characteristics, details the
experimental protocols for its isolation and structural elucidation, and explores its potential
biological activities and associated signaling pathways.

Physicochemical Properties of (+)-Acutifolin A

(+)-Acutifolin A is a novel natural product isolated from the bark of Brosimum acutifolium, a
plant used in Brazilian folk medicine.[1][2][3] Its unique structure features a bicyclo[3.3.1]non-3-
ene-2,9-dione ring system.[1][3] The following table summarizes the known physical and
chemical properties of this compound.
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Property Value Source

Molecular Formula C20H2204 [1]

Calculated from Molecular

Molecular Weight 326.39 g/mol
Formula

Appearance Colorless oil [1]
Optical Rotation +28.6 (c 0.85, CHCI5) [1]

204 (4.43), 225 (4.13), 281
UV (MeOH) Amax (log €) [1]

(3.78) nm
IR (film) vmax 3400, 1710, 1615, 1500 cmt [1]
High-Resolution Mass m/z 327.1573 [M+H]* (Calcd o
Spectrometry (HRMS) for C20H2304, 327.1596)

Experimental Protocols
Isolation of (+)-Acutifolin A

The isolation of (+)-Acutifolin A from the bark of Brosimum acutifolium involves a multi-step
extraction and chromatographic purification process.[1]

1. Extraction:
e The dried and powdered bark of Brosimum acutifolium is extracted with methanol (MeOH).

e The resulting MeOH extract is then partitioned between ethyl acetate (EtOAc) and water
(H20).[1]

e The EtOAc-soluble portion, containing a mixture of flavonoids and other secondary
metabolites, is concentrated for further purification.[1]

2. Chromatographic Purification:

e The crude EtOAc extract is subjected to open column chromatography on an octadecylsilyl
(ODS) silica gel column.
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« Further purification is achieved through reversed-phase High-Performance Liquid
Chromatography (HPLC) to yield pure (+)-Acutifolin A.[1]

The following diagram illustrates the general workflow for the isolation of (+)-Acutifolin A.
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Isolation workflow for (+)-Acutifolin A.

Structure Elucidation

The chemical structure of (+)-Acutifolin A was determined using a combination of
spectroscopic techniques.[1][3]

e 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: Including *H NMR, 13C NMR,
COSY, HMQC, and HMBC experiments to establish the connectivity of protons and carbons.

o Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the
exact molecular formula.[1]

e Infrared (IR) and Ultraviolet (UV) Spectroscopy: To identify functional groups and the
chromophore system.[1]

Biological Activity and Signaling Pathways

While the bark of Brosimum acutifolium is known for its anti-inflammatory and antirheumatic
properties, specific biological activities and the mechanisms of action for (+)-Acutifolin A have
not been extensively studied.[1][4] However, based on the activities of other flavans and
compounds isolated from this plant, potential areas of investigation include:

» Anti-inflammatory Activity: Many flavonoids exhibit anti-inflammatory effects by modulating
key signaling pathways such as the NF-kB and MAPK pathways.

» Antioxidant Activity: The phenolic nature of flavonoids suggests potential radical scavenging
and antioxidant properties.

o Cytotoxic Activity: Other constituents of Brosimum acutifolium have demonstrated cytotoxic
activity against cancer cell lines.[5]

The following diagram depicts a hypothetical signaling pathway that could be modulated by (+)-
Acutifolin A, based on the known mechanisms of other flavonoids in inflammation.
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Potential Anti-inflammatory Signaling Pathway
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Hypothetical anti-inflammatory signaling pathway.

Further research is required to elucidate the specific biological targets and signaling pathways
modulated by (+)-Acutifolin A, which will be crucial for evaluating its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15191920#physical-and-chemical-properties-of-
acutifolin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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